Cas no 1638761-13-3 (7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride)

• Product Name: 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride
• CAS No: 1638761-13-3
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• CID: 5036799
• Update Time: 2026-02-28

7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride
• SB18469
• 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride

• Inchi： 1S/C6H6N4.ClH/c7-5-3-4-1-2-8-6(4)10-9-5;/h1-3H,(H2,7,9)(H,8,10);1H
• InChI Key： NOGIQIWQLDMNFF-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC2=CC(N)=NN=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 67.6

Additional information on 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride

Research Brief on 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride (CAS: 1638761-13-3): Recent Advances and Applications

The compound 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride (CAS: 1638761-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is recognized for its potential as a versatile pharmacophore, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its structural modifications, biological activity, and potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the key areas of focus has been the compound's role as a selective kinase inhibitor. Kinases are critical targets in drug discovery due to their involvement in numerous signaling pathways. Researchers have synthesized derivatives of 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride to evaluate their inhibitory effects on specific kinases, such as JAK and BTK families. Preliminary results indicate promising selectivity and potency, making it a candidate for further preclinical development.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in modulating immune responses. Studies using in vitro and in vivo models have demonstrated its ability to suppress pro-inflammatory cytokines, suggesting applications in autoimmune diseases. The hydrochloride salt form (CAS: 1638761-13-3) has been particularly noted for its improved solubility and bioavailability, which are critical factors for drug formulation.

Another notable advancement is the exploration of 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride in combination therapies. Synergistic effects have been observed when this compound is paired with existing chemotherapeutic agents, enhancing efficacy while potentially reducing side effects. Such findings underscore its potential as an adjunct therapy in oncology.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Researchers are actively working on structural refinements to improve metabolic stability and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives for further study.

In conclusion, 7H-pyrrolo[2,3-c]pyridazin-3-amine;hydrochloride (CAS: 1638761-13-3) represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and immune modulator, coupled with its favorable physicochemical properties, positions it as a valuable candidate for therapeutic development. Continued research is expected to elucidate its full potential and pave the way for clinical applications.